Cas no 2228604-86-0 (2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine
• CAS No: 2228604-86-0
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5804476
• PubChem ID: 165610670
• Update Time: 2025-06-12

2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine
• 2-[1-(2-methylcyclopropyl)cyclobutyl]ethan-1-amine
• 2228604-86-0
• EN300-1746134

• Inchi： 1S/C10H19N/c1-8-7-9(8)10(5-6-11)3-2-4-10/h8-9H,2-7,11H2,1H3
• InChI Key： UNWXEPVADHNQIY-UHFFFAOYSA-N
• SMILES： NCCC1(CCC1)C1CC1C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine

Introduction to 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine (CAS No. 2228604-86-0)

2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine, also known by its CAS number 2228604-86-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl and a 2-methylcyclopropyl moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine consists of a cyclobutyl ring attached to an ethylamine group, with a 2-methylcyclopropyl substituent. The presence of these cyclic structures imparts unique physical and chemical properties to the molecule, which can be leveraged in the design of new drugs. Recent studies have highlighted the potential of this compound in modulating specific biological pathways, particularly those involved in neurological disorders and pain management.

In the context of medicinal chemistry, the development of new compounds with improved pharmacological profiles is a continuous endeavor. 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine has shown promise in early-stage research for its ability to interact with specific receptors and enzymes. For instance, preliminary studies have demonstrated its potential as an agonist or antagonist for certain G protein-coupled receptors (GPCRs), which are key targets in drug discovery.

The pharmacokinetic properties of 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine have also been investigated. Its lipophilicity and molecular weight suggest that it may have favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the compound can effectively reach its intended target site in the body and exert its therapeutic effects without significant side effects.

In addition to its potential therapeutic applications, 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine has been studied for its role in understanding fundamental biological processes. Research has shown that this compound can influence cellular signaling pathways, particularly those involved in neurotransmission and inflammation. This makes it a valuable tool for scientists seeking to unravel the complexities of these processes and develop more targeted therapies.

The synthesis of 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route involves several steps, including the formation of the cyclobutyl ring and the introduction of the 2-methylcyclopropyl substituent. These methods are scalable and can be adapted for large-scale production if further research confirms the compound's therapeutic potential.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine is still in the preclinical stage, early results from animal studies have been encouraging. These studies have demonstrated that the compound exhibits low toxicity and good bioavailability, which are critical factors for advancing it to human trials.

The future prospects for 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine are promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level and exploring its potential as a lead compound for drug development. Collaborations between academic institutions and pharmaceutical companies are underway to accelerate this process and bring this innovative compound closer to clinical use.

In conclusion, 2-1-(2-methylcyclopropyl)cyclobutylethan-1-amine (CAS No. 2228604-86-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to uncover more about this compound, it is likely to play an important role in the development of new treatments for various diseases.